Cas no 405063-19-6 (Cyclobutanecarboxaldehyde, 1-(3-fluorophenyl)-)

• Product Name: Cyclobutanecarboxaldehyde, 1-(3-fluorophenyl)-
• CAS No: 405063-19-6
• Molecular Formula: C₁₁H₁₁OF
• Molecular Weight: 178.203
• CID: 3971431
• PubChem ID: 58737541

Cyclobutanecarboxaldehyde, 1-(3-fluorophenyl)- Properties

Names and Identifiers

• Cyclobutanecarboxaldehyde, 1-(3-fluorophenyl)-
• 1-(3-fluorophenyl)cyclobutanecarbaldehyde
• 405063-19-6
• A1-42484
• AT45766
• SCHEMBL626023
• 1-(3-fluorophenyl)cyclobutane-1-carbaldehyde

• InChIKey： RGVXRBXAYQGXBW-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H11FO/c12-10-4-1-3-9(7-10)11(8-13)5-2-6-11/h1,3-4,7-8H,2,5-6H2

Computed Properties

• Exact Mass: 178.079393132g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 178.079393132g/mol
• Heavy Atom Count: 13
• Complexity: 198
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes